8-(dodecylsulfanyl)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione

Specification

• CAS No.: 303973-37-7
• Molecular Formula: C26H38N4O2S
• Molecular Weight: 470.7g/mol
• IUPAC Name: 8-dodecylsulfanyl-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
• Standard InChI: InChI=1S/C26H38N4O2S/c1-4-5-6-7-8-9-10-11-12-13-17-33-26-27-23-22(24(31)28-25(32)29(23)3)30(26)19-21-16-14-15-20(2)18-21/h14-16,18H,4-13,17,19H2,1-3H3,(H,28,31,32)
• Standard InChI Key: YSRUYOUESBGGCU-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCSC1=NC2=C(N1CC3=CC=CC(=C3)C)C(=O)NC(=O)N2C
• Canonical SMILES: CCCCCCCCCCCCSC1=NC2=C(N1CC3=CC=CC(=C3)C)C(=O)NC(=O)N2C

Introduction

The compound 8-(dodecylsulfanyl)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione is a synthetic organic molecule belonging to the purine class, which is a group of heterocyclic aromatic organic compounds. Purines are crucial components of DNA and RNA, and their derivatives have been extensively studied for their potential biological activities, including pharmaceutical applications.

Synthesis and Preparation

The synthesis of 8-(dodecylsulfanyl)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione typically involves multi-step organic synthesis. The process may include the formation of the purine ring, followed by the introduction of the dodecylsulfanyl and 3-methylbenzyl groups through appropriate chemical reactions such as alkylation and sulfanylation.

Biological Activity and Potential Applications

While specific biological activity data for 8-(dodecylsulfanyl)-3-methyl-7-(3-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione are not readily available, purine derivatives are known to exhibit a range of biological activities, including antiviral, anticancer, and anti-inflammatory effects. The hydrophobic nature of this compound may enhance its ability to interact with cell membranes or proteins, potentially influencing its biological activity.

Research Findings and Future Directions

Given the lack of specific research findings on this compound, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in pharmaceuticals or biotechnology. The compound's structural features suggest potential for interaction with biological targets, warranting further investigation.